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Compound of Interest

Compound Name: Demeton-O

Cat. No.: B165995

IMMEDIATE SAFETY NOTICE: Demeton-O is a highly toxic organophosphate insecticide and
must be handled with extreme caution.[1][2] It is fatal if swallowed, inhaled, or in contact with
skin and is very toxic to aquatic life.[2] Immediate and correct disposal is critical to ensure the
safety of personnel and the environment.

This guide provides essential safety and logistical information for the proper disposal of
Demeton-O, tailored for researchers, scientists, and drug development professionals.
Adherence to local, state, and federal regulations is mandatory.[2][3]

Immediate Actions and Personal Protective Equipment
(PPE)

Before handling Demeton-O for any purpose, including disposal, ensure all safety measures
are in place.

o Personal Protective Equipment (PPE): A chemical protection suit, including a self-contained
breathing apparatus, is required.[3][4] Additionally, wear chemical-resistant gloves (neoprene
or nitrile), protective eye goggles, and an ankle-length latex rubber apron.[5][6]

e Ventilation: Always handle Demeton-O in a well-ventilated area or outdoors.[2]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[2][3] Use spark-proof tools and explosion-proof equipment.[3]
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o Emergency Stations: Ensure immediate access to eyewash stations and emergency
showers.[7]

Step-by-Step Disposal Procedures

The primary method for disposing of Demeton-O is through a licensed hazardous waste
disposal facility.[1][3] Disposal regulations for pesticides are managed under the Resource
Conservation and Recovery Act (RCRA).[8]

1. Managing Spills and Leaks
Should a spill occur, follow these steps immediately:
o Evacuate: Clear the area of all non-essential personnel.

o Containment: Collect any leaking or spilled liquid in sealable containers.[3][4] Use an inert
absorbent material such as sand, earth, or vermiculite to soak up the remaining liquid.[2][3]
[4] Do not use combustible materials like sawdust.

» Collection: Place the contaminated absorbent material into a suitable, closed, and clearly
labeled container for disposal.[2][3]

» Decontamination: Clean the spill surface thoroughly to remove any residual contamination.
[2] Flush the area with water, but prevent the runoff from entering drains or waterways.[2]
Dike fire control water for later disposal.[7]

e Prohibition:DO NOT wash Demeton-O away into any sewer or drain.[3][4][9]
2. Disposing of Unused or Unwanted Demeton-O

e Labeling and Storage: Keep the Demeton-O in its original, tightly sealed container.[9][10]
Store it in a cool, dry, locked, and well-ventilated area away from food, beverages, or animal
feed.[1][3]

» Contact Professionals: Arrange for disposal through an appropriate and licensed treatment
and disposal facility.[3] Contact your local household hazardous waste program or your
state's environmental agency to find authorized disposal sites.[10] Many states offer "Clean
Sweep" programs for commercial pesticide users.[8]
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» Transportation: When transporting the waste, ensure containers are secure to prevent
shifting or spilling.[10] Do not transport in the passenger compartment of a vehicle.[10]

3. Handling Empty Containers

e Rinsing: For liquid formulations, triple-rinse the empty container.[11] To do this, fill the
container about one-third full with water, cap it, and swish it around. Drain the rinsate into a
spray tank for application to a registered site, as directed by the product label.[11] Repeat
this process two more times.

o Disposal of Rinsed Containers: Triple-rinsed containers are often considered non-hazardous
and can be disposed of according to state and local regulations.[11]

o Prohibition:NEVER reuse an empty pesticide container for any other purpose.[10][11]

Quantitative Data

The following table summarizes key quantitative data related to the toxicity and chemical
properties of Demeton.

Data Point Value Species/Conditions Source
Oral LD50 2.5 mg/kg Female Rat [12]

6.2 mg/kg Male Rat [12]

Dermal LD50 8.2 mg/kg Female Rat [12]

14 mg/kg Male Rat [12]

Hydrolysis Half-life 1.25 hours pH9, 70° C [13]

> 11 hours pH 1-5 [13]

Note: The hydrolysis data is from a 1975 EPA report. While informative, more current data
should be consulted if available.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Demeton-O.

Preparation & Safety

Dispvosal Event

(Spill/Leak) (Unused Product) (EmptyContainer)
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Caption: Workflow for the safe handling and disposal of Demeton-O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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